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Compound of Interest

Compound Name: Methionine methyl ester

Cat. No.: B078160 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Methionine methyl ester hydrochloride is a derivative of the essential amino acid methionine,

utilized as a building block in the synthesis of various pharmaceutical compounds and

peptides.[1][2] The purity of this reagent is crucial for the successful synthesis of target

molecules. Recrystallization is a standard and effective technique for the purification of solid

organic compounds. This document outlines a detailed protocol for the recrystallization of

methionine methyl ester HCl to obtain a high-purity crystalline product.

Data Summary
The physical and chemical properties of L-Methionine methyl ester hydrochloride are

summarized in the table below. Successful recrystallization should yield a product that

conforms to these specifications.
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Property Value Reference

Molecular Formula C₆H₁₄ClNO₂S [2][3]

Molecular Weight 199.70 g/mol [1][2]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point 151-153 °C [4][5]

Solubility

Soluble in water, DMSO,

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.

[4][5]

Storage Conditions
2-8°C, under inert atmosphere,

sealed away from moisture.
[2][5]

Experimental Protocol: Recrystallization of
Methionine Methyl Ester HCl
This protocol describes the procedure for the purification of methionine methyl ester HCl by

recrystallization, a common method for purifying amino acid ester hydrochlorides.[6][7]

Materials and Equipment:

Crude Methionine Methyl Ester HCl

Methanol (anhydrous)

Diethyl ether (anhydrous)

Erlenmeyer flasks

Heating plate with magnetic stirring capability

Magnetic stir bar

Buchner funnel and flask
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Filter paper

Ice bath

Spatula

Vacuum oven or desiccator

Procedure:

Dissolution:

Place the crude methionine methyl ester HCl into a clean, dry Erlenmeyer flask

equipped with a magnetic stir bar.

Add a minimal amount of hot methanol to the flask while stirring to dissolve the solid. The

goal is to create a saturated solution at the boiling point of the solvent. Add the methanol

portion-wise to avoid using an excessive amount.

Hot Filtration (Optional):

If insoluble impurities are visible in the hot solution, perform a hot filtration. This step

should be done quickly to prevent premature crystallization. Use a pre-warmed funnel and

flask.

Crystallization:

Allow the hot, clear solution to cool slowly to room temperature without disturbance. Slow

cooling promotes the formation of larger, purer crystals.

Once the solution has reached room temperature, place the flask in an ice bath for at least

30 minutes to maximize the yield of crystals.

Crystal Collection:

Collect the crystals by vacuum filtration using a Buchner funnel and filter paper.
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Wash the crystals with a small amount of ice-cold diethyl ether to remove any residual

soluble impurities.[4] It is noted that washing with ether is a common practice for purifying

amino acid ester hydrochlorides.[6][7]

Drying:

Dry the purified crystals under vacuum. A vacuum oven at a low temperature (e.g., 40-

50°C) or a vacuum desiccator can be used. Drying is complete when the weight of the

crystals is constant.

Visual Workflow
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Step 1: Dissolution

Step 2: Hot Filtration (Optional)

Step 3: Crystallization

Step 4: Crystal Collection

Step 5: Drying

Place crude product in flask

Add minimal hot methanol

Stir until dissolved

Filter hot solution to remove insoluble impurities

If impurities present

Cool solution slowly to room temperature

If no impurities

Place in ice bath

Collect crystals by vacuum filtration

Wash with ice-cold diethyl ether

Dry crystals under vacuum

Obtain pure Methionine Methyl Ester HCl

Click to download full resolution via product page

Caption: Workflow for the recrystallization of Methionine Methyl Ester HCl.
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Safety Precautions
Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Methanol is flammable and toxic. Avoid inhalation, ingestion, and skin contact.

Diethyl ether is extremely flammable and can form explosive peroxides. Handle with care

and away from ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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